Cas no 36896-67-0 (1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione)

1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione structure
36896-67-0 structure
Product name:1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
CAS No:36896-67-0
MF:C10H13N3O2
MW:207.229121923447
CID:1480049
PubChem ID:215964

1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
    • 1,3,5,6-tetramethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-dione
    • 36896-67-0
    • 1,3,5,6-Tetramethyl-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidine-2,4(3H)-dione
    • 1,3,5,6-tetramethyl-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-2,4-dione
    • DTXSID00190374
    • 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1,3,5,6-tetramethyl-
    • BRN 0747759
    • 1,3,5,6-Tetramethyl-1H-pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione
    • Inchi: InChI=1S/C10H13N3O2/c1-5-6(2)11-8-7(5)9(14)13(4)10(15)12(8)3/h11H,1-4H3
    • InChI Key: GXQXJJKEJMEULF-UHFFFAOYSA-N
    • SMILES: CC1=C(NC2=C1C(=O)N(C(=O)N2C)C)C

Computed Properties

  • Exact Mass: 207.10089
  • Monoisotopic Mass: 207.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.4Ų

Experimental Properties

  • Density: 1.277
  • Boiling Point: 411.5°C at 760 mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.589
  • PSA: 56.41

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